Cas no 1261893-67-7 (3-Fluoro-4-(4-fluoro-3-trifluoromethylphenyl)benzoic acid)
1261893-67-7 structure
Product Name:3-Fluoro-4-(4-fluoro-3-trifluoromethylphenyl)benzoic acid
CAS No:1261893-67-7
MF:C14H7F5O2
MW:302.196201562881
MDL:MFCD18322499
CID:2761770
PubChem ID:53228318
Update Time:2025-04-21
3-Fluoro-4-(4-fluoro-3-trifluoromethylphenyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- DZCVKNIUVBTXJJ-UHFFFAOYSA-N
- 1261893-67-7
- 3-Fluoro-4-(4-fluoro-3-trifluoromethylphenyl)benzoic acid, 95%
- DTXSID00691851
- MFCD18322499
- 2,4'-Difluoro-3'-(trifluoromethyl)[1,1'-biphenyl]-4-carboxylic acid
- 3-FLUORO-4-(4-FLUORO-3-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
- 3-Fluoro-4-(4-fluoro-3-trifluoromethylphenyl)benzoic acid
-
- MDL: MFCD18322499
- Inchi: 1S/C14H7F5O2/c15-11-4-2-7(5-10(11)14(17,18)19)9-3-1-8(13(20)21)6-12(9)16/h1-6H,(H,20,21)
- InChI Key: DZCVKNIUVBTXJJ-UHFFFAOYSA-N
- SMILES: FC1C=C(C(=O)O)C=CC=1C1C=CC(=C(C(F)(F)F)C=1)F
Computed Properties
- Exact Mass: 302.03662027Da
- Monoisotopic Mass: 302.03662027Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 384
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 37.3Ų
3-Fluoro-4-(4-fluoro-3-trifluoromethylphenyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB329776-5 g |
3-Fluoro-4-(4-fluoro-3-trifluoromethylphenyl)benzoic acid, 95%; . |
1261893-67-7 | 95% | 5g |
€1159.00 | 2023-06-21 | |
| abcr | AB329776-5g |
3-Fluoro-4-(4-fluoro-3-trifluoromethylphenyl)benzoic acid, 95%; . |
1261893-67-7 | 95% | 5g |
€1159.00 | 2025-02-21 |
3-Fluoro-4-(4-fluoro-3-trifluoromethylphenyl)benzoic acid Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
1261893-67-7 (3-Fluoro-4-(4-fluoro-3-trifluoromethylphenyl)benzoic acid) Related Products
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- 1261896-07-4(4-(2-Fluoro-3-trifluoromethylphenyl)benzoic acid)
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